Cas no 129489-47-0 (trans-5-hydroxytetrahydropyran-2-carboxylic acid)

• Product Name: trans-5-hydroxytetrahydropyran-2-carboxylic acid
• CAS No: 129489-47-0
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 102947
• PubChem ID: 45084663
• Update Time: 2025-11-02

trans-5-hydroxytetrahydropyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-carboxylicacid, tetrahydro-5-hydroxy-, trans- (9CI)
• 2H-Pyran-2-carboxylicacid,tetrahydro-5-hydroxy-,trans-(9CI)
• trans-5-hydroxytetrahydropyran-2-carboxylic acid
• 129489-47-0
• trans-5-Hydroxytetrahydro-2H-pyran-2-carboxylic acid
• 1932567-08-2
• (2R,5S)-5-Hydroxytetrahydro-2H-pyran-2-carboxylic acid
• F98210
• 2H-Pyran-2-carboxylic acid, tetrahydro-5-hydroxy-, trans- (9CI)

• Inchi： 1S/C6H10O4/c7-4-1-2-5(6(8)9)10-3-4/h4-5,7H,1-3H2,(H,8,9)/t4-,5+/m0/s1
• InChI Key： FHKBUSTUTXQFLS-CRCLSJGQSA-N
• SMILES： O1C[C@H](CC[C@@H]1C(=O)O)O

Computed Properties

• Exact Mass: 146.0579
• Monoisotopic Mass: 146.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: -0.4

Experimental Properties

• PSA: 66.76

Additional information on trans-5-hydroxytetrahydropyran-2-carboxylic acid

Comprehensive Overview of trans-5-hydroxytetrahydropyran-2-carboxylic acid (CAS No. 129489-47-0): Properties, Applications, and Industry Insights

trans-5-hydroxytetrahydropyran-2-carboxylic acid (CAS No. 129489-47-0) is a chiral cyclic hydroxy acid with significant relevance in pharmaceutical and fine chemical synthesis. Characterized by its tetrahydropyran backbone and hydroxyl functional group at the 5-position, this compound serves as a versatile building block for drug intermediates and bioactive molecules. Its trans-configuration and carboxylic acid moiety enhance stereoselectivity in reactions, making it valuable for asymmetric synthesis.

In recent years, the demand for chiral synthons like trans-5-hydroxytetrahydropyran-2-carboxylic acid has surged due to advancements in green chemistry and sustainable manufacturing. Researchers highlight its role in developing biodegradable polymers and API intermediates, aligning with the global push for eco-friendly alternatives. A 2023 study published in the Journal of Medicinal Chemistry emphasized its utility in peptide mimetics, addressing queries like "How are cyclic hydroxy acids used in drug design?"—a frequently searched topic in AI-driven literature reviews.

The compound’s physicochemical properties include a molecular weight of 146.14 g/mol and a melting range of 120–125°C, with solubility in polar solvents such as water and ethanol. These traits make it ideal for crystallization studies, a trending subject in computational chemistry forums. Notably, its enantiomeric purity (>98% ee) is critical for applications in asymmetric catalysis, answering common search engine queries like "Why is stereochemistry important in organic synthesis?"

From an industrial perspective, 129489-47-0 is synthesized via stereocontrolled oxidation of tetrahydropyran derivatives or enzymatic resolution. Manufacturers optimize routes to minimize waste, reflecting the circular economy trend—a hot topic in patent filings. Its use in flavor enhancers and cosmetic additives further diversifies its market, as consumers increasingly seek "natural-derived ingredients" in personal care products.

Regulatory compliance for trans-5-hydroxytetrahydropyran-2-carboxylic acid adheres to REACH and FDA guidelines, with no reported toxicity in standard assays. This safety profile supports its inclusion in food-grade applications, a niche explored in recent biotechnology webinars. Analytical techniques like HPLC and NMR ensure quality control, addressing lab professionals’ searches for "How to analyze cyclic carboxylic acids?"

Future research directions may explore its potential in metal-organic frameworks (MOFs) or enzyme immobilization, areas gaining traction in academic papers. As industries prioritize molecular diversity, 129489-47-0 exemplifies how niche chemicals drive innovation—answering the evergreen question: "What are emerging synthons in 2024?"